3-(3-Hydroxyphenyl)-5-nitrobenzoic acid

• IUPAC Name: 3-(3-hydroxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C13H9NO5/c15-12-3-1-2-8(7-12)9-4-10(13(16)17)6-11(5-9)14(18)19/h1-7,15H,(H,16,17)
• InChI Key: YQHOUBAKNGDEIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID50688711
• Molecular Weight: 259.21 g/mol
• CAS No.: 1261927-63-2

Description

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid is a nitrobenzoic acid derivative featuring a hydroxylphenyl substituent at the 3-position and a nitro group at the 5-position of the benzene ring. Such compounds are typically synthesized via chlorosulphonation or nitration reactions, as seen in derivatives like 3-(chlorosulphonyl)-5-nitrobenzoic acid .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid typically involves the nitration of 3-hydroxybenzoic acid followed by a coupling reaction with a phenolic compound. One common method involves the use of nitric acid and sulfuric acid to nitrate 3-hydroxybenzoic acid, forming 3-nitro-3-hydroxybenzoic acid. This intermediate is then reacted with a phenolic compound under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the use of catalysts and advanced purification techniques such as recrystallization and chromatography can be employed to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The nitro group can be reduced to an amine.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like tin(II) chloride or iron powder in acidic conditions.

Substitution: Reagents like alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products

Oxidation: Formation of 3-(3-oxo-phenyl)-5-nitrobenzoic acid.

Reduction: Formation of 3-(3-hydroxyphenyl)-5-aminobenzoic acid.

Substitution: Formation of various ethers or esters depending on the substituent introduced.

Scientific Research Applications

3-(3-Hydroxyphenyl)-5-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid involves its interaction with various molecular targets. The hydroxy group can form hydrogen bonds with biological molecules, while the nitro group can participate in redox reactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key differences between 3-(3-Hydroxyphenyl)-5-nitrobenzoic acid and analogous compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents	Key Properties/Applications	Reference
3-(3-Hydroxyphenyl)-5-nitrobenzoic acid	Not explicitly listed	—	3-hydroxyphenyl, 5-nitro	Hypothesized applications in medicinal chemistry (e.g., antidiabetic research) due to structural similarity to sulfamoyl benzamides	—
3-(3-Carboxy-5-fluorophenyl)-5-nitrobenzoic acid	C₁₄H₈FNO₆	305.21	3-carboxy-5-fluorophenyl, 5-nitro	White to light yellow crystalline powder; storage at 2–8°C; potential intermediate in biphenyl synthesis
3-(4-Methylthiophenyl)-5-nitrobenzoic acid	C₁₄H₁₁NO₄S	289.31	4-methylthiophenyl, 5-nitro	Supplier-listed biochemical reagent; used in synthetic chemistry
3-[(Methylamino)carbonyl]-5-nitrobenzoic acid	C₉H₈N₂O₅	224.17	methylaminocarbonyl, 5-nitro	Versatile in synthetic and medicinal chemistry; InChIKey: GVKLFFIPALKQFM
3-(2-Chloro-5-methoxyphenyl)-5-nitrobenzoic acid	C₁₄H₁₁ClNO₅	308.70	2-chloro-5-methoxyphenyl, 5-nitro	≥95% purity; used in research-scale organic synthesis
2-{[(3-Fluorophenyl)methyl]amino}-5-nitrobenzoic acid	C₁₄H₁₁FN₂O₄	290.25	3-fluorobenzylamino, 5-nitro	Structural uniqueness with amino linkage; potential pharmacological intermediate

Key Observations:

Substituent Effects on Polarity and Reactivity: The presence of electron-withdrawing groups (e.g., -NO₂) enhances electrophilic substitution reactivity, while hydroxyl (-OH) or carboxyl (-COOH) groups increase solubility in polar solvents . Fluorine substituents (e.g., in 3-(3-Carboxy-5-fluorophenyl)-5-nitrobenzoic acid) introduce steric and electronic effects that may influence binding in biological targets .

Methylthiophenyl and chlorophenyl analogs are often intermediates in drug discovery, particularly for antimicrobial or anticancer agents .

Synthetic Challenges :

• Nitration and chlorosulphonation steps require precise temperature control (e.g., 40–45°C for nitration of 3-methoxybenzoic acid) to avoid byproducts .
• Storage conditions vary; fluorinated derivatives often require refrigeration (2–8°C) to maintain stability .